5-propyl-N-[4-(trifluoromethoxy)phenyl]-3-isoxazolecarboxamide

• IUPAC Name: 5-propyl-N-[4-(trifluoromethoxy)phenyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C14H13F3N2O3/c1-2-3-11-8-12(19-22-11)13(20)18-9-4-6-10(7-5-9)21-14(15,16)17/h4-8H,2-3H2,1H3,(H,18,20)
• InChI Key: OQYIUVMQGCAHAR-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=NO1)C(=O)NC2=CC=C(C=C2)OC(F)(F)F
• Molecular Formula: C14H13F3N2O3
• Molecular Weight: 314.26 g/mol

Description

5-propyl-N-[4-(trifluoromethoxy)phenyl]-3-isoxazolecarboxamide, also known as PFI-3, is a small molecule inhibitor that has been studied extensively in scientific research. It is a selective inhibitor of the histone methyltransferase SETD8, which plays a crucial role in regulating gene expression and cell proliferation. In

Mechanism of Action

5-propyl-N-[4-(trifluoromethoxy)phenyl]-3-isoxazolecarboxamide selectively inhibits the histone methyltransferase SETD8 by binding to its substrate-binding site. This prevents the transfer of methyl groups to histone H4 lysine 20, which is required for proper chromatin structure and gene expression. Inhibition of SETD8 by 5-propyl-N-[4-(trifluoromethoxy)phenyl]-3-isoxazolecarboxamide leads to cell cycle arrest and apoptosis in cancer cells, as well as altered neuronal differentiation and synaptic plasticity.
Biochemical and physiological effects:
5-propyl-N-[4-(trifluoromethoxy)phenyl]-3-isoxazolecarboxamide has been shown to have a range of biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and altered gene expression. It has also been shown to affect neuronal differentiation and synaptic plasticity, suggesting a potential role in neurodevelopment and cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of 5-propyl-N-[4-(trifluoromethoxy)phenyl]-3-isoxazolecarboxamide is its selectivity for SETD8, which allows for specific inhibition of this enzyme without affecting other histone methyltransferases. This makes it a useful tool for studying the role of SETD8 in various biological processes. However, 5-propyl-N-[4-(trifluoromethoxy)phenyl]-3-isoxazolecarboxamide has limited solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are many potential future directions for research on 5-propyl-N-[4-(trifluoromethoxy)phenyl]-3-isoxazolecarboxamide and its role in regulating gene expression and cell proliferation. One area of interest is the development of more potent and selective SETD8 inhibitors for use in cancer therapy. Another area of research is the study of SETD8 in neurodevelopment and cognitive function, which could lead to new insights into the mechanisms underlying neurological disorders. Additionally, further research is needed to fully understand the biochemical and physiological effects of 5-propyl-N-[4-(trifluoromethoxy)phenyl]-3-isoxazolecarboxamide and its potential limitations in experimental settings.

Scientific Research Applications

5-propyl-N-[4-(trifluoromethoxy)phenyl]-3-isoxazolecarboxamide has been used extensively in scientific research to study the role of SETD8 in various biological processes, including cell cycle regulation, DNA damage response, and chromatin structure. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy. 5-propyl-N-[4-(trifluoromethoxy)phenyl]-3-isoxazolecarboxamide has also been used to study the role of SETD8 in neurodevelopment and cognitive function.